N~1~-methyl-N~2~-{[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide

• IUPAC Name: N-[2-(methylamino)-2-oxoethyl]-2-[1-[(4-methylphenyl)methyl]-3-oxopiperazin-2-yl]acetamide
• InChI: InChI=1S/C17H24N4O3/c1-12-3-5-13(6-4-12)11-21-8-7-19-17(24)14(21)9-15(22)20-10-16(23)18-2/h3-6,14H,7-11H2,1-2H3,(H,18,23)(H,19,24)(H,20,22)
• InChI Key: GGRLNJAGHNRFOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCNC(=O)C2CC(=O)NCC(=O)NC
• Molecular Formula: C17H24N4O3
• Molecular Weight: 332.4 g/mol

Description

N~1~-methyl-N~2~-{[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide, also known as MMBO, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. MMBO is a small molecule that belongs to the class of piperazinylacetyl compounds and has been shown to have promising effects in various preclinical studies.

Mechanism of Action

The exact mechanism of action of N~1~-methyl-N~2~-{[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide is not fully understood, but it is believed to modulate various signaling pathways involved in inflammation, pain, and neuroprotection. This compound has been shown to inhibit the production of pro-inflammatory cytokines like interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) and reduce the activation of microglial cells, which play a crucial role in neuroinflammation. This compound has also been shown to enhance the activity of antioxidant enzymes like superoxide dismutase (SOD) and catalase, which protect against oxidative stress-induced damage.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce the levels of pro-inflammatory cytokines like IL-1β and IL-6 and increase the levels of anti-inflammatory cytokines like IL-10. This compound has also been shown to reduce the activation of astrocytes and microglial cells, which play a crucial role in neuroinflammation. In addition, this compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in neuroprotection and synaptic plasticity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N~1~-methyl-N~2~-{[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide in lab experiments is its small size, which allows for easy penetration of the blood-brain barrier and access to the central nervous system. This compound is also relatively stable and can be synthesized in large quantities, making it a cost-effective option for research. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which may require the use of organic solvents in experiments.

Future Directions

There are several future directions for research on N~1~-methyl-N~2~-{[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide. One area of interest is its potential use in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease. This compound has been shown to have neuroprotective effects and may be able to slow down the progression of these diseases. Another area of interest is its potential use in cancer therapy. This compound has been shown to have anti-proliferative effects on cancer cells and may be able to enhance the efficacy of existing cancer treatments. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs.

Synthesis Methods

The synthesis of N~1~-methyl-N~2~-{[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide involves the reaction of N-methylglycine with N-[(4-methylbenzyl)carbamoyl]piperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like N-hydroxysuccinimide (NHS). The resulting intermediate is then subjected to N-methylation using a reagent like methyl iodide to obtain the final product.

Scientific Research Applications

N~1~-methyl-N~2~-{[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects in animal models of multiple sclerosis, neuropathic pain, and Alzheimer's disease. This compound has also been investigated for its potential use in cancer therapy due to its ability to inhibit the proliferation of cancer cells.